Cas no 943324-15-0 (Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate)
943324-15-0 structure
Product Name:Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
CAS No:943324-15-0
MF:C13H11BrO2S
MW:311.194241762161
CID:2109466
Update Time:2023-08-04
Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
- 3-(4-Methylphenyl)-4-bromothiophene-2-carboxylic acid methyl ester
- Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate
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- Inchi: 1S/C13H11BrO2S/c1-8-3-5-9(6-4-8)11-10(14)7-17-12(11)13(15)16-2/h3-7H,1-2H3
- InChI Key: IHVRPGLIFGLWAP-UHFFFAOYSA-N
- SMILES: BrC1=CSC(C(=O)OC)=C1C1C=CC(C)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Topological Polar Surface Area: 54.5
Methyl 4-bromo-3-(4-methylphenyl)-2-thiophenecarboxylate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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